(Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline
Description
(Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline, also known as AMT, is a synthetic compound that belongs to the thiazole family. It has been extensively studied for its potential applications in scientific research due to its unique properties. In
Scientific Research Applications
Antifibrotic and Anticancer Activity
A study describes the synthesis and antifibrotic and anticancer activity of amino(imino)thiazolidinone derivatives, including compounds related to (Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline. These compounds were found to exhibit significant antifibrotic activity and were compared to Pirfenidone, a known antifibrotic agent. However, compounds that reduced fibroblast viability did not possess anticancer effects (Kaminskyy et al., 2016).
Synthesis and Structural Analysis
Another research discussed the practical synthesis of a compound related to (Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline, which is a side-chain of fourth-generation cephem antibiotics. The study highlights the compound's preparation from aminoisoxazoles, indicating its significance in pharmaceutical synthesis (Tatsuta et al., 1994).
Crystal and Molecular Structure
The crystal and molecular structure of a compound similar to (Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline was characterized by X-ray diffraction analysis. This study provides insights into the geometrical and morphological characteristics of such compounds, which is crucial for understanding their interaction mechanisms (Köysal et al., 2015).
Antibacterial and Antifungal Properties
Another research explored the synthesis and antimicrobial screening of thiazole derivatives, demonstrating the potential of these compounds in treating microbial diseases, particularly bacterial and fungal infections. This indicates the broad spectrum of biological activities that compounds related to (Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline may possess (Desai et al., 2013).
Antiplatelet and Vasodilatory Activities
A study on 4,5-bis(4-methoxyphenyl)-2-substituted-thiazoles, structurally similar to (Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-2-methylaniline, revealed that these compounds have potent antiplatelet and vasodilatory activities. Such properties make them potentially useful in the treatment of thromboembolic diseases without the risk of ulcerogenesis (Tanaka et al., 1994).
properties
IUPAC Name |
4-(4-methoxyphenyl)-N-(2-methylphenyl)-3-prop-2-enyl-1,3-thiazol-2-imine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2OS/c1-4-13-22-19(16-9-11-17(23-3)12-10-16)14-24-20(22)21-18-8-6-5-7-15(18)2/h4-12,14H,1,13H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPBQZRVHOBCOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C2N(C(=CS2)C3=CC=C(C=C3)OC)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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